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cis-
Compound Name: Dichlorobis(triphenylphosphine)pla
tinum(ll)

Cat. No.: B076907
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This technical guide provides a comprehensive overview of the core chemical and physical
properties of cis-Dichlorobis(triphenylphosphine)platinum(ll), a coordination complex with
significant applications in research and drug development. This document is intended for
researchers, scientists, and professionals in the field of drug development.

Core Properties and Molecular Weight

cis-Dichlorobis(triphenylphosphine)platinum(ll), with the chemical formula CseH30Cl2P2Pt,
is a white, crystalline solid.[1] It is a square planar complex of platinum(ll).[1] The accurate
determination of its molecular weight is fundamental for stoichiometric calculations in synthesis

and for various analytical techniques.

Data Presentation: Atomic and Molecular Weights

The molecular weight is calculated based on the atomic weights of its constituent elements.
The table below summarizes the standard atomic weights provided by the International Union
of Pure and Applied Chemistry (IUPAC) and the calculated molecular weight of the complex.
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. . Total Weight

Atomic Weight ( o

Element (Symbol) Imol ) Number of Atoms Contribution (
mo

2 g/mol )
Platinum (Pt) 195.084[2][3][4][5] 1 195.084
Chlorine (Cl) 35.453[6][7] 2 70.906
Phosphorus (P) 30.974[8][9][10][11] 2 61.948
Carbon (C) 12.011[12][13][14][15] 36 432.396
Hydrogen (H) 1.008[16][17][18][19] 30 30.240
Total Molecular

790.574

Weight

Note: The molecular weight is often cited as approximately 790.56 g/mol or 790.58 g/mol in
commercial sources.[20][21][22][23]

Experimental Protocols

The synthesis and characterization of cis-Dichlorobis(triphenylphosphine)platinum(ll) are
standard procedures in inorganic and organometallic chemistry laboratories.

Synthesis of cis-
Dichlorobis(triphenylphosphine)platinum(ll)

A common method for the synthesis of the cis isomer involves the reaction of potassium
tetrachloroplatinate(ll) (K2PtCls) with triphenylphosphine (PPhs).

Methodology:

o Dissolution of Reactant: Potassium tetrachloroplatinate(ll) is dissolved in a suitable solvent,
typically water or a mixture of water and ethanol.

» Addition of Ligand: A solution of triphenylphosphine in a water-miscible organic solvent, such
as ethanol, is added dropwise to the platinum salt solution with constant stirring.
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» Precipitation: The product, cis-Dichlorobis(triphenylphosphine)platinum(ll), is sparingly
soluble in the reaction mixture and precipitates out as a white solid.

« |solation and Purification: The precipitate is collected by filtration, washed with water,
ethanol, and diethyl ether to remove any unreacted starting materials and byproducts.

e Drying: The final product is dried under vacuum to yield the pure cis isomer.
The reaction can be represented by the following equation:
K2[PtCla] + 2 P(CeHs)3 — cis-[PtClz(P(CeHs)3)2] + 2 KCI

Mandatory Visualization

The following diagrams illustrate the molecular structure and a typical experimental workflow
for the synthesis of cis-Dichlorobis(triphenylphosphine)platinum(ll).
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Reactants

K2[PtCl4] 2 P(CeHs)3
in water/ethanol in ethanol

Process

Mixing and Stirring

Precipitation

Filtration & Washing

Drying under Vacuum

L ===

Products

cis-[PtCl2(P(CeHs)3)2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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